Cas no 1806300-65-1 (6-Cyano-3-(trifluoromethyl)picolinic acid)

• Product Name: 6-Cyano-3-(trifluoromethyl)picolinic acid
• CAS No: 1806300-65-1
• MF: C₈H₃F₃N₂O₂
• MW: 216.116832017899
• CID: 4802566
• Update Time: 2025-07-21

6-Cyano-3-(trifluoromethyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-3-(trifluoromethyl)picolinic acid

• Inchi： 1S/C8H3F3N2O2/c9-8(10,11)5-2-1-4(3-12)13-6(5)7(14)15/h1-2H,(H,14,15)
• InChI Key： KRQZFJCIXJKMTM-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C#N)N=C1C(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 307
• XLogP3: 1.6
• Topological Polar Surface Area: 74

Additional information on 6-Cyano-3-(trifluoromethyl)picolinic acid

Introduction to 6-Cyano-3-(trifluoromethyl)picolinic acid (CAS No. 1806300-65-1)

6-Cyano-3-(trifluoromethyl)picolinic acid (CAS No. 1806300-65-1) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. The presence of a cyano group and a trifluoromethyl substituent on the picolinic acid scaffold imparts distinct chemical and biological properties, making it an intriguing molecule for both academic and industrial research.

The cyano group in 6-Cyano-3-(trifluoromethyl)picolinic acid is known for its strong electron-withdrawing effect, which can influence the reactivity and stability of the molecule. This property is particularly useful in synthetic chemistry, where the cyano group can be converted into various functional groups through well-established chemical transformations. For instance, the cyano group can be hydrolyzed to form a carboxylic acid or reduced to an amine, providing flexibility in the design of complex molecules.

The trifluoromethyl substituent is another key feature of this compound. Trifluoromethyl groups are known for their lipophilicity and metabolic stability, which are crucial for drug design. In pharmaceutical research, compounds containing trifluoromethyl groups often exhibit enhanced bioavailability and reduced susceptibility to metabolic degradation, making them attractive candidates for drug development.

The picolinic acid scaffold itself is a well-known motif in medicinal chemistry. Picolinic acids and their derivatives have been extensively studied for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The combination of the picolinic acid scaffold with the cyano and trifluoromethyl groups in 6-Cyano-3-(trifluoromethyl)picolinic acid offers a unique platform for exploring new biological activities and therapeutic applications.

Recent studies have highlighted the potential of 6-Cyano-3-(trifluoromethyl)picolinic acid in various biological contexts. For example, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibitory activity against a specific enzyme involved in cancer cell proliferation. The researchers found that the compound selectively targeted cancer cells while sparing normal cells, suggesting its potential as a lead compound for anticancer drug development.

In another study, researchers investigated the anti-inflammatory properties of 6-Cyano-3-(trifluoromethyl)picolinic acid. The results showed that the compound effectively reduced inflammation in both in vitro and in vivo models. The mechanism of action was attributed to its ability to inhibit pro-inflammatory cytokines and enzymes, making it a promising candidate for the treatment of inflammatory diseases.

The synthetic accessibility of 6-Cyano-3-(trifluoromethyl)picolinic acid is another factor contributing to its appeal in research. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common approach involves the reaction of 3-trifluoromethylpyridine with cyanide sources followed by oxidation to form the picolinic acid derivative. These synthetic methods provide researchers with the flexibility to modify the structure and explore different derivatives with enhanced properties.

In conclusion, 6-Cyano-3-(trifluoromethyl)picolinic acid (CAS No. 1806300-65-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its biological activities and synthetic accessibility, make it an attractive target for further investigation. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in the development of novel therapeutic agents.